(2R,3S,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-((BIS(4-METHOXYPHENYL)(PHENYL)METHOXY)METHYL)TETRAHYDROFURAN-
(2R,3S,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-((BIS(4-METHOXYPHENYL)(PHENYL)METHOXY)METHYL)TETRAHYDROFURAN-
Brand Name:
Vulcanchem
CAS No.:
140613-55-4
VCID:
VC0133106
InChI:
InChI=1S/C40H48N7O6P/c1-27(2)47(28(3)4)54(51-22-10-21-41)53-34-23-36(46-26-45-37-38(42)43-25-44-39(37)46)52-35(34)24-50-40(29-11-8-7-9-12-29,30-13-17-32(48-5)18-14-30)31-15-19-33(49-6)20-16-31/h7-9,11-20,25-28,34-36H,10,22-24H2,1-6H3,(H2,42,43,44)/t34-,35+,36+,54?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)N
Molecular Formula:
C40H48N7O6P
Molecular Weight:
753.8 g/mol
(2R,3S,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-((BIS(4-METHOXYPHENYL)(PHENYL)METHOXY)METHYL)TETRAHYDROFURAN-
CAS No.: 140613-55-4
Main Products
VCID: VC0133106
Molecular Formula: C40H48N7O6P
Molecular Weight: 753.8 g/mol
| CAS No. | 140613-55-4 |
|---|---|
| Product Name | (2R,3S,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-((BIS(4-METHOXYPHENYL)(PHENYL)METHOXY)METHYL)TETRAHYDROFURAN- |
| Molecular Formula | C40H48N7O6P |
| Molecular Weight | 753.8 g/mol |
| IUPAC Name | 3-[[(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C40H48N7O6P/c1-27(2)47(28(3)4)54(51-22-10-21-41)53-34-23-36(46-26-45-37-38(42)43-25-44-39(37)46)52-35(34)24-50-40(29-11-8-7-9-12-29,30-13-17-32(48-5)18-14-30)31-15-19-33(49-6)20-16-31/h7-9,11-20,25-28,34-36H,10,22-24H2,1-6H3,(H2,42,43,44)/t34-,35+,36+,54?/m0/s1 |
| Standard InChIKey | ISZWCMGIQDOJRO-XZYUMQGLSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)N |
| Canonical SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)N |
| Synonyms | (2R,3S,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-((BIS(4-METHOXYPHENYL)(PHENYL)METHOXY)METHYL)TETRAHYDROFURAN-3-YL 2-CYANOETHYL DIISOPROPYLPHOSPHORAMIDITE |
| PubChem Compound | 9810730 |
| Last Modified | Nov 11 2021 |
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